Cas no 923683-55-0 (8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923683-55-0
• MF: C₁₇H₁₇FN₆O₂
• MW: 356.354285955429
• CID: 5427785
• Update Time: 2025-07-08

8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-fluoroanilino)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H17FN6O2/c1-10-9-24-13-14(22(2)17(26)21-15(13)25)20-16(24)23(10)8-7-19-12-5-3-11(18)4-6-12/h3-6,9,19H,7-8H2,1-2H3,(H,21,25,26)
• InChI Key： YVXSEPIIOOSDMW-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC=C(F)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 923683-55-0: 8-{2-(4-Fluorophenyl)Aminoethyl}-1,7-Dimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione

Compound CAS No. 923683-55-0, also known as 8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which have been extensively studied for their biological activities and therapeutic applications.

The structural complexity of this compound is evident from its name. The imidazo[1,2-g]purine core is a bicyclic system that serves as a scaffold for various functional groups. The presence of fluorophenyl substituents introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the dimethyl groups at positions 1 and 7 further enhance the molecule's stability and bioavailability.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in targeting specific cellular pathways. For instance, research has shown that these compounds can inhibit key enzymes involved in inflammatory responses and cancer progression. The fluorophenyl aminoethyl group in this compound is particularly interesting due to its ability to act as a linker between the imidazo[1,2-g]purine core and other functional moieties.

One of the most promising applications of this compound lies in its potential to serve as a lead molecule for developing novel anti-cancer agents. Preclinical studies have demonstrated that CAS No. 923683-55-0 exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic signaling pathways that are overactive in cancer cells.

Moreover, the compound's ability to modulate purinergic signaling has opened new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Purinergic receptors play a critical role in neurotransmission and inflammation; thus, targeting these receptors with imidazo[1,2-g]purine derivatives could offer therapeutic benefits for patients suffering from these conditions.

The synthesis of CAS No. 923683-55-0 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to improve yield and purity by employing catalytic asymmetric synthesis and microwave-assisted reactions.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its dimethyl groups contribute to increased lipophilicity without compromising solubility in aqueous media. This balance is crucial for achieving optimal bioavailability when administered orally or parenterally.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins such as kinases and G-protein coupled receptors (GPCRs). The results suggest that the compound's unique structure allows it to adopt multiple binding orientations depending on the target receptor's conformational flexibility.

Another area of active research involves exploring the combination therapy potential of CAS No. 923683-55-0 with existing drugs. Early-stage experiments indicate synergistic effects when this compound is co-administered with standard chemotherapeutic agents like taxanes or platinum-based drugs. Such combinations could potentially reduce drug resistance and improve treatment outcomes for patients with refractory cancers.

In conclusion,CAS No. 923683-55-0, or 8-{2-(4-fluorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, represents a cutting-edge chemical entity with immense therapeutic potential across multiple disease areas. Its unique structure enables diverse biological interactions that make it an attractive candidate for drug development programs targeting cancer and neurodegenerative disorders.